Cas no 1505715-94-5 (tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate
• CAS No: 1505715-94-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5806794
• PubChem ID: 82664119
• Update Time: 2025-05-20

tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate
• tert-butyl 2-[1-(aminomethyl)cyclopropyl]pyrrolidine-1-carboxylate
• 1505715-94-5
• EN300-1903735

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-4-5-10(15)13(9-14)6-7-13/h10H,4-9,14H2,1-3H3
• InChI Key： POKILYZWIKXSEV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1(CN)CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate (CAS No. 1505715-94-5)

tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate (CAS No. 1505715-94-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. Its unique structure, featuring a cyclopropyl ring and a tert-butyl carboxylate group, makes it a valuable intermediate for the development of bioactive molecules.

The tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate is particularly significant in the synthesis of small-molecule inhibitors and modulators targeting various biological pathways. Researchers are increasingly exploring its potential in the development of central nervous system (CNS) drugs, given the ability of pyrrolidine-based compounds to cross the blood-brain barrier. Recent studies have highlighted its role in the design of novel neuroprotective agents, aligning with the growing interest in neurodegenerative disease treatments.

One of the key advantages of tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The presence of the tert-butyl protecting group enhances its compatibility with a wide range of reagents, while the aminomethyl cyclopropyl moiety offers opportunities for further functionalization. This adaptability has led to its adoption in the synthesis of peptidomimetics and enzyme inhibitors, addressing current demands in precision medicine.

In the pharmaceutical industry, CAS 1505715-94-5 is often utilized as a building block for protease inhibitors and G-protein-coupled receptor (GPCR) ligands. The compound's structural features contribute to improved pharmacokinetic properties, such as enhanced metabolic stability and bioavailability. With the rise of AI-driven drug discovery, there is a surge in computational studies predicting the interactions of pyrrolidine-carboxylate derivatives with biological targets, further elevating its relevance in modern research.

The synthesis of tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate typically involves cyclization reactions and protective group strategies, which are well-documented in organic chemistry literature. Recent advancements in flow chemistry and green synthesis have optimized its production, reducing waste and improving yields. These innovations align with the pharmaceutical sector's push toward sustainable chemistry, a topic gaining traction among environmentally conscious researchers.

Market trends indicate a steady demand for 1505715-94-5, driven by its applications in high-throughput screening and fragment-based drug design. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, catering to the needs of industrial and academic laboratories. As the focus on personalized medicine grows, the role of such intermediates in creating tailored therapeutics is expected to expand significantly.

For researchers working on kinase inhibitors or ion channel modulators, tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate offers a strategic starting point. Its chiral centers allow for the development of enantioselective compounds, addressing the need for stereochemically defined drugs. Additionally, its compatibility with microwave-assisted synthesis techniques accelerates reaction times, a critical factor in fast-paced drug development projects.

In summary, tert-butyl 2-1-(aminomethyl)cyclopropylpyrrolidine-1-carboxylate (CAS No. 1505715-94-5) is a multifaceted compound bridging gaps in pharmaceutical innovation. Its applications span from CNS drug development to sustainable synthesis, reflecting broader industry trends. As research continues to uncover its potential, this compound remains a cornerstone in the toolkit of medicinal chemists worldwide.